molecular formula C12H16N2 B8403602 (7-Ethyl-3-methyl-1h-indol-2-yl)-n-methanamine

(7-Ethyl-3-methyl-1h-indol-2-yl)-n-methanamine

Cat. No.: B8403602
M. Wt: 188.27 g/mol
InChI Key: PVRSTVYUTXSLAQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(7-Ethyl-3-methyl-1h-indol-2-yl)-n-methanamine is a useful research compound. Its molecular formula is C12H16N2 and its molecular weight is 188.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C12H16N2

Molecular Weight

188.27 g/mol

IUPAC Name

(7-ethyl-3-methyl-1H-indol-2-yl)methanamine

InChI

InChI=1S/C12H16N2/c1-3-9-5-4-6-10-8(2)11(7-13)14-12(9)10/h4-6,14H,3,7,13H2,1-2H3

InChI Key

PVRSTVYUTXSLAQ-UHFFFAOYSA-N

Canonical SMILES

CCC1=C2C(=CC=C1)C(=C(N2)CN)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methylamine (0.7 mL, 17.6 mmol) was added to a solution of 7-ethyl-3-methyl-1H-indole-2-carbaldehyde (1.1 mg, 5.8 mmol) in methanol (5 mL) and stirred for 5 h. The mixture was cooled to 0° C. and sodium borohydride (218 mg, 5.8 mmol) added slowly. The mixture was warmed to rt and stirred overnight. Water (3 mL) was added slowly at 0° C. and evaporated to a paste. Water was added and the mixture extracted with dichloromethane. The organic phase was washed with water, dried and evaporated to afford the title compound (826 mg, 75%). 1H NMR (400 MHz, CDCl3) δ 8.22 (s, 1H), 7.34 (d, J=7.7 Hz, 1H), 7.01 (t, J=7.6 Hz, 1H), 6.96 (d, J=6.8 Hz, 1H), 3.87 (s, 2H), 2.79 (q, J=7.5 Hz, 2H), 2.45 (s, 3H), 2.24 (s, 3H), 1.31 (t, J=7.6 Hz, 3H)
Quantity
0.7 mL
Type
reactant
Reaction Step One
Quantity
1.1 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
218 mg
Type
reactant
Reaction Step Two
Name
Quantity
3 mL
Type
reactant
Reaction Step Three
Yield
75%

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